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Compound of Interest

Compound Name: Ralimetinib

Cat. No.: B1684352

This document provides essential safety and logistical information for the proper disposal and
handling of Ralimetinib (LY2228820), a potent and selective inhibitor of p38 MAPK o/B. The
following procedural guidance is intended for researchers, scientists, and drug development
professionals to ensure safety and environmental protection.

Hazard Identification and Classification

Ralimetinib is classified with specific hazards that necessitate careful handling and disposal.
According to its Safety Data Sheet (SDS), the compound presents the following risks.[1]

Hazard Class GHS Code Description
Acute Toxicity, Oral H302 Harmful if swallowed.
Acute Aquatic Toxicity H400 Very toxic to aquatic life.

) ) o Very toxic to aquatic life with
Chronic Aquatic Toxicity H410 )
long lasting effects.

Safe Handling and Storage

Proper handling and storage are critical to minimize exposure and prevent environmental
release.

Precautions for Safe Handling:
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Avoid inhalation, and contact with skin and eyes.[1]

Prevent the formation of dust and aerosols.[1]

Use only in areas equipped with appropriate exhaust ventilation.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash skin thoroughly after handling.[1]

Conditions for Safe Storage:

Keep containers tightly sealed in a cool, well-ventilated area.[1]

Store at -20°C in powder form or -80°C when in solvent.[1]

Protect from direct sunlight and sources of ignition.[1]

Incompatible with strong acids/alkalis and strong oxidizing/reducing agents.[1]

Step-by-Step Disposal Procedures

The primary directive for the disposal of Ralimetinib is to "Dispose of contents/container to an
approved waste disposal plant.”[1] This should be done in accordance with all local, state, and
federal regulations. The following steps provide a general operational workflow for laboratory
settings.

1. Waste Ildentification and Segregation:

Identify all waste streams containing Ralimetinib, including pure compound, contaminated
labware (e.g., vials, pipette tips, gloves), and solutions.

Segregate Ralimetinib waste from other laboratory waste to ensure proper handling.

2. Waste Collection and Labeling:

Collect solid waste in a dedicated, sealed container clearly labeled as "Hazardous Chemical
Waste: Ralimetinib."
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e Collect liquid waste in a compatible, leak-proof container. Do not mix with incompatible
materials.[1]

e The label should include the chemical name, concentration, hazard symbols (Toxic,
Environmental Hazard), and the date of accumulation.

3. On-site Storage:

o Store the sealed waste containers in a designated, secure, and well-ventilated hazardous
waste accumulation area.

e Ensure the storage area is away from incompatible materials and environmental drains.
4. Professional Disposal:

o Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal contractor.

e Do not dispose of Ralimetinib down the drain or in regular trash, as it is very toxic to aquatic
life with long-lasting effects.[1]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is required to prevent exposure and
environmental contamination.

e Evacuate and Secure: Evacuate non-essential personnel from the spill area.
o Ventilate: Ensure the area is well-ventilated.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety
goggles, and chemical-resistant gloves.

o Containment and Collection:
o For solid spills, carefully sweep or scoop the material to avoid creating dust.

o For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth).
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o The SDS advises to "Collect spillage."[1]

» Disposal of Cleanup Materials: Place all contaminated cleanup materials into a sealed,
labeled hazardous waste container.

o Decontamination: Clean the spill area thoroughly with an appropriate solvent or detergent
and water. Collect decontamination liquids as hazardous waste.

Ralimetinib Waste Management Workflow

The following diagram illustrates the decision-making process for the proper management and
disposal of Ralimetinib waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Ralimetinib waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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